22-Norajmala-1,19-dien-17alpha-yl acetate

• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol
• IUPAC Name: [(1R,10S,12R,13E,16S,18R)-13-ethylidene-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6,8-tetraen-18-yl] acetate
• InChI: InChI=1S/C21H22N2O2/c1-3-12-10-23-16-8-13(12)18-17(23)9-21(20(18)25-11(2)24)14-6-4-5-7-15(14)22-19(16)21/h3-7,13,16-18,20H,8-10H2,1-2H3/b12-3-/t13-,16-,17-,18?,20+,21+/m0/s1
• InChI Key: CLDVMRAEPFQOSD-WEOXKLFPSA-N
• Isomeric SMILES: C/C=C\1/CN2[C@H]3C[C@@H]1C4[C@@H]2C[C@]5([C@@H]4OC(=O)C)C3=NC6=CC=CC=C56
• SMILES: CC=C1CN2C3CC1C4C2CC5(C4OC(=O)C)C3=NC6=CC=CC=C56
• Synonyms: vinorine

Description

Vinorine is an acetate ester. It derives from an ajmaline.

Scientific Research Applications

Anti-Inflammatory Applications

Several studies have focused on the anti-inflammatory properties of triterpenoids and steroids, which might provide insight into the potential applications of "22-Norajmala-1,19-dien-17alpha-yl acetate." For instance, triterpenoids isolated from Taraxacum officinale roots showed significant inhibitory activities against nitric oxide production in lipopolysaccharide-activated mouse peritoneal macrophages, suggesting potential as anti-inflammatory agents (Takashi Kikuchi et al., 2016). Similarly, triterpenoids and steroids from Ganoderma species were studied for their inhibitory effects on chemical mediators released from various immune cells, indicating their potential in treating inflammatory diseases (H. Ko et al., 2008).

Anticancer Applications

Research on the anticancer properties of similar compounds has also been conducted. For example, OSW saponins, which feature a distinct structural framework, have shown potent antitumor activities with a novel mechanism of action, suggesting the potential of structurally related compounds in cancer therapy (Bingfeng Shi et al., 2005). Another study on pregnadien derivatives indicated varying effects on cell proliferation in cancer cell lines, hinting at the diverse therapeutic potentials of these compounds (S. Stulov et al., 2010).

Other Biological Activities

Sterols isolated from various sources, such as fungi and marine organisms, have been characterized and evaluated for different biological activities. For example, ergostane-type sterols from the fungus Lactarium volemus showed unique structural features, and their biological activities warrant further investigation (J. Yue et al., 2001). Additionally, metabolites from endophytic fungi have been studied for their anti-inflammatory potential, as seen in the isolation of ergosterol derivatives with inhibitory effects on 5-lipoxygenase, an enzyme involved in inflammation (M. Khayat et al., 2019).